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Compound of Interest

Compound Name: 5-Hydroxy-7-methoxyflavanone

Cat. No.: B1663010 Get Quote

A Comprehensive Guide to the Proper Disposal of 5-Hydroxy-7-methoxyflavanone

For laboratory professionals engaged in research and development, the responsible

management of chemical waste is not merely a regulatory obligation but a cornerstone of a

safe and ethical scientific practice. This guide provides a detailed, step-by-step protocol for the

proper disposal of 5-Hydroxy-7-methoxyflavanone (CAS No. 75291-74-6), a compound also

known as Pinostrobin.[1][2][3] The procedures outlined herein are synthesized from material

safety data sheets and established chemical waste management principles to ensure the

safety of personnel and adherence to environmental regulations.

The core principle guiding the disposal of 5-Hydroxy-7-methoxyflavanone is precaution.

While not classified with severe acute toxicity, its toxicological properties have not been

exhaustively investigated.[4] Therefore, it must be handled and disposed of as a hazardous

chemical waste.

Hazard Profile and Waste Characterization
Before initiating any disposal procedure, it is crucial to understand the material's hazard profile.

5-Hydroxy-7-methoxyflavanone is classified as an irritant.[5]

H315: Causes skin irritation.[3][5][6][7]

H319: Causes serious eye irritation.[3][5][6][7]
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H335: May cause respiratory irritation.[3][5][6][7]

Under the Resource Conservation and Recovery Act (RCRA), a waste is deemed hazardous if

it exhibits specific characteristics (ignitability, corrosivity, reactivity, toxicity) or is explicitly listed.

[8][9][10] Given the incomplete toxicological data for 5-Hydroxy-7-methoxyflavanone, the

precautionary principle requires treating it as hazardous to protect human health and the

environment.[9][11]

Table 1: Summary of 5-Hydroxy-7-methoxyflavanone Properties and Disposal Information

Property Information Source(s)

Chemical Name
5-Hydroxy-7-

methoxyflavanone
[3][6]

Synonyms
(±)-Pinostrobin, Pinocembrin-

7-methyl ether
[1][3][6]

CAS Number 75291-74-6 [2]

Physical Form
White to Off-White Solid /

Powder
[3][6]

GHS Hazard Codes
H315, H319, H335 (Skin, Eye,

Respiratory Irritant)
[3][5][6][7]

Primary Disposal Route
Hazardous Chemical Waste

Stream
[4]

Prohibited Disposal
Do not dispose down the drain

or in regular trash
[6][12]

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Prior to handling the compound for disposal, ensure all personnel are equipped with the

appropriate PPE to mitigate exposure risks.[6][13]

Eye Protection: Wear chemical safety goggles or a face shield.[4][13]
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Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile).[4][6]

Body Protection: A standard lab coat is required. For larger quantities, a chemical-resistant

apron is recommended.[4][13]

Respiratory Protection: Handle in a well-ventilated area. A fume hood should be used when

handling larger quantities or if dust may be generated.[4][13]

Step-by-Step Disposal Protocol
The proper disposal of 5-Hydroxy-7-methoxyflavanone is a systematic process involving

segregation, containment, labeling, and transfer.

Step 1: Waste Segregation
All waste streams containing 5-Hydroxy-7-methoxyflavanone must be treated as hazardous

chemical waste.[13] Proper segregation at the point of generation is critical to ensure safe

handling and cost-effective disposal.

Solid Waste: This stream includes:

Unused or expired pure compound.

Contaminated lab materials such as weigh boats, filter paper, paper towels, and gloves.

[13]

Liquid Waste: This stream includes:

Solutions containing the flavanone from experiments or analytical procedures.[13]

Crucial Sub-Segregation: It is imperative to keep halogenated and non-halogenated

solvent waste streams separate. Their disposal methods and costs differ significantly.[13]

Step 2: Waste Containment and Container Selection
Select appropriate, robust, and chemically compatible containers for waste collection.[13][14]

All containers must be in good condition with secure, leak-proof caps.[14]

Table 2: Container Specifications for 5-Hydroxy-7-methoxyflavanone Waste
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Waste Type Container Material Specifications

Solid Waste
High-Density Polyethylene

(HDPE) Jar or Drum

Sealable, durable, and clearly

designated for solid hazardous

waste.[13]

Liquid Waste
Glass or Polyethylene Bottle

(HDPE)

Sealable, leak-proof, and

compatible with the solvent

used. Ensure the container

material will not react with or

degrade from the liquid

contents.[13]

Step 3: Waste Labeling
Proper labeling is a legal requirement and essential for safety. All waste containers must be

clearly labeled as soon as waste is first added.[14][15]

The label must include:

The words "Hazardous Waste".[14]

The full chemical name: "5-Hydroxy-7-methoxyflavanone". Do not use abbreviations or

chemical formulas.[15]

For mixtures, list all constituents and their approximate percentages.[14]

A clear indication of the associated hazards (e.g., "Irritant," "Toxic").[14]

The date the container was first used for waste accumulation.[14]

Step 4: Temporary Storage in a Satellite Accumulation
Area (SAA)
Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.

[14]

The SAA must be at or near the point of generation.
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Store containers in a well-ventilated, secure area, away from incompatible materials.[13]

Keep waste containers closed at all times except when adding waste.[12]

Ensure secondary containment is used for liquid waste containers to capture any potential

leaks.

Step 5: Final Disposal
The final step is to arrange for the collection of the hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) office or the equivalent

department.[13]

Follow their specific procedures for requesting a waste pickup.

Do not attempt to transport the waste off-site yourself. Disposal must be handled by a

licensed chemical waste disposal contractor arranged by your institution.

Prohibited Disposal Methods
To prevent environmental contamination and ensure regulatory compliance, the following

disposal methods are strictly prohibited:

Drain Disposal: Do NOT pour any solution containing 5-Hydroxy-7-methoxyflavanone
down the sink or any other drain.[6]

Regular Trash Disposal: Do NOT discard solid waste, contaminated materials, or "empty"

containers in the regular trash.[13] Empty containers that held this compound must be

managed as hazardous waste.[15]

Evaporation: Do NOT allow liquid waste containing this compound to evaporate in a fume

hood as a means of disposal.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Hydroxy-7-methoxyflavanone waste.
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Waste Generated
(Contains 5-Hydroxy-7-methoxyflavanone)

Is the waste solid or liquid?

Solid Waste
(Pure compound, contaminated labware)

Solid

Liquid Waste
(Solutions, reaction mixtures)

Liquid

Step 1: Place in a labeled,
sealable HDPE container.

Step 1: Place in a labeled, leak-proof,
chemically compatible bottle.

Step 2: Store in designated
Satellite Accumulation Area (SAA).

Keep container closed.

Step 3: When container is full
or ready for disposal,

contact EHS for pickup.

Click to download full resolution via product page

Caption: Disposal decision workflow for 5-Hydroxy-7-methoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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